N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-thiophenecarboxamide

• IUPAC Name: N-[1-(5-methyl-1-naphthalen-1-ylpyrazol-4-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C21H19N3OS/c1-14(23-21(25)17-10-11-26-13-17)19-12-22-24(15(19)2)20-9-5-7-16-6-3-4-8-18(16)20/h3-14H,1-2H3,(H,23,25)
• InChI Key: LBRBGVQMUICXIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC3=CC=CC=C32)C(C)NC(=O)C4=CSC=C4
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

N-{1-[5-methyl-1-(1-naphthyl)-1H-pyrazol-4-yl]ethyl}-3-thiophenecarboxamide, commonly known as MPT0G211, is a novel small molecule compound that has gained significant interest in the scientific community due to its potential therapeutic effects. The compound has been synthesized using a unique method and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of MPT0G211 involves the inhibition of the Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell proliferation and survival. The compound also induces apoptosis, which is a process of programmed cell death that is essential for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects:
MPT0G211 has been shown to have several biochemical and physiological effects. It has been found to inhibit the expression of various proteins that are involved in cancer cell proliferation and survival, such as cyclin D1, Bcl-2, and survivin. The compound has also been shown to induce the expression of proteins that promote apoptosis, such as cleaved caspase-3 and PARP.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPT0G211 in lab experiments is its high potency and selectivity towards cancer cells. The compound has been found to exhibit minimal toxicity towards normal cells, which makes it a potential candidate for cancer therapy. However, one of the limitations of using MPT0G211 is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of MPT0G211. One of the areas of interest is the optimization of its chemical structure to improve its solubility and bioavailability. Another area of interest is the evaluation of its efficacy in combination with other anti-cancer drugs. Additionally, further studies are needed to investigate the potential side effects and toxicity of the compound in animal models before it can be considered for clinical trials.
Conclusion:
In conclusion, MPT0G211 is a novel small molecule compound that has shown promising results in various scientific research applications. The compound has been synthesized using a unique method and has exhibited potent anti-cancer activity against various cancer cell lines. Its mechanism of action involves the inhibition of the Akt/mTOR signaling pathway and induction of apoptosis. While there are limitations to its use in lab experiments, there are several future directions for the research and development of MPT0G211, which could potentially lead to its use in cancer therapy.

Synthesis Methods

The synthesis of MPT0G211 involves a multi-step process that includes the reaction of 1-(1-naphthyl)-5-methyl-1H-pyrazole-4-carboxylic acid with 2-aminoethyl thiophene-3-carboxylate. The reaction is carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain MPT0G211 in high purity.

Scientific Research Applications

MPT0G211 has been extensively studied for its potential therapeutic effects in various scientific research applications. It has been shown to exhibit potent anti-cancer activity against various cancer cell lines, including lung, breast, and colon cancer. The compound has also been found to inhibit the growth and metastasis of cancer cells in animal models.